![molecular formula C15H13Cl2N3O2S B3676974 3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide](/img/structure/B3676974.png)
3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide
Overview
Description
3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide, also known as CPTH-E2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CPTH-E2 is a potent and selective inhibitor of the histone acetyltransferase p300/CBP-associated factor (PCAF), an enzyme that plays a critical role in regulating gene expression and chromatin structure.
Mechanism of Action
3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide inhibits the activity of PCAF by binding to a specific site on the enzyme. This binding prevents PCAF from acetylating histones, which in turn affects gene expression and chromatin structure. By inhibiting PCAF, this compound can alter the expression of specific genes and affect various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to inhibit the activity of other histone acetyltransferases, such as p300 and GCN5. In vivo studies have shown that this compound can reduce tumor growth in mice, suggesting that it may have potential as a cancer therapeutic.
Advantages and Limitations for Lab Experiments
3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of PCAF, making it a powerful tool for studying the function of this enzyme. It has also been shown to have a wide range of effects on various biological processes, making it a versatile research tool. However, there are also limitations to the use of this compound. It is a synthetic compound that may have potential toxic effects, and its effects on other histone acetyltransferases may complicate its use in some experiments.
Future Directions
There are several future directions for research on 3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide. One area of interest is the development of more potent and selective inhibitors of PCAF. Another area of interest is the use of this compound in combination with other drugs or therapies to enhance its effectiveness as a cancer therapeutic. Additionally, further studies are needed to fully understand the effects of this compound on other histone acetyltransferases and its potential toxic effects.
Scientific Research Applications
3-chloro-N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-4-ethoxybenzamide has been used extensively in scientific research to study the role of PCAF in various biological processes. PCAF is a histone acetyltransferase that plays a critical role in regulating gene expression and chromatin structure. It has been implicated in a wide range of biological processes, including cell growth and differentiation, apoptosis, and DNA repair. This compound has been shown to inhibit the activity of PCAF both in vitro and in vivo, making it a powerful tool for studying the function of this enzyme.
Properties
IUPAC Name |
3-chloro-N-[(5-chloropyridin-2-yl)carbamothioyl]-4-ethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2N3O2S/c1-2-22-12-5-3-9(7-11(12)17)14(21)20-15(23)19-13-6-4-10(16)8-18-13/h3-8H,2H2,1H3,(H2,18,19,20,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQHFWLIYKRNDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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